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Compound of Interest

Compound Name:
4-(2-Hydroxy-1-

methoxyethyl)benzene-1,2-diol

CAS No.: 577976-26-2

Cat. No.: B141944

Get Quote

Executive Summary & Chemical Identity
Compound Name: 4-(2-Hydroxy-1-methoxyethyl)benzene-1,2-diol Synonyms:

-O-Methyl-DOPEG; 1-Methoxy-DOPEG; 1-(3,4-Dihydroxyphenyl)-1-methoxy-2-hydroxyethane.
CAS Number:Not formally indexed in major public registries (e.g., CAS Common Chemistry) as
a discrete commercial entity. Note: Researchers often confuse this structure with MHPG. See
Table 1 for differentiation.

Core Relevance: This compound is primarily encountered as a solvolysis artifact during the

extraction or storage of norepinephrine metabolites (specifically DOPEG) in methanolic

solutions. Its presence can lead to quantitative errors in liquid chromatography-mass

spectrometry (LC-MS) assays if not chromatographically resolved from the parent compound or

isomeric metabolites.

Structural Classification
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Property Detail

Molecular Formula

Molecular Weight 184.19 g/mol

Core Scaffold Catechol (Benzene-1,2-diol)

Substituent (C4)
1-Methoxy-2-hydroxyethyl group (

)

Key Isomer
MHPG (3-Methoxy-4-hydroxyphenylglycol) –

Methoxy is on the ring, not the side chain.[1]

Formation & Synthesis Mechanism
The formation of 4-(2-Hydroxy-1-methoxyethyl)benzene-1,2-diol typically occurs via the

acid-catalyzed nucleophilic substitution of the benzylic hydroxyl group of DOPEG by methanol.

This reaction is facile due to the resonance stabilization of the benzylic carbocation by the

electron-rich catechol ring.

Reaction Pathway (Artifact Formation)
The following diagram illustrates the mechanism by which DOPEG converts to its

-methyl ether during sample preparation with methanol.
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Figure 1: Mechanism of DOPEG conversion to its

-methyl ether artifact in acidic methanol.

Synthetic Protocol (Reference Standard)
To synthesize this compound for use as a retention time marker:

Starting Material: 3,4-Dihydroxyphenylglycol (DOPEG) [CAS: 28822-73-3].

Solvent system: Anhydrous Methanol containing 0.1% HCl or Formic Acid.

Procedure:

Dissolve DOPEG in acidic methanol.

Incubate at 40°C for 2-4 hours.

Neutralize with Sodium Bicarbonate.

Evaporate solvent under nitrogen.

Purification: Semi-preparative HPLC (C18 column) is required to separate the ether from

unreacted DOPEG.

Analytical Differentiation
Distinguishing the side-chain ether from MHPG is critical, as they are isobaric (MW 184.19) and

often co-elute on standard C18 gradients.

Table 1: Comparative Analytical Profile
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Feature
Target Compound

(Side-chain Ether)
MHPG (Ring Ether) DOPEG (Parent)

Structure
Catechol Ring +

Methoxyethyl Chain

Guaiacol Ring +

Hydroxyethyl Chain

Catechol Ring +

Dihydroxyethyl Chain

Ring Hydroxyls 2 (Catechol) 1 (Phenol) 2 (Catechol)

Electrochemical

Detection

High sensitivity (low

oxidation potential)

Lower sensitivity

(higher potential)
High sensitivity

MS/MS Fragmentation
Loss of Methanol (

)

Loss of Water (

)

Loss of Water (

)

Retention Time (RP-

LC)

Later eluting (more

lipophilic)
Similar/Slightly earlier Early eluting (polar)

Mass Spectrometry Identification
In ESI-MS/MS (Negative Mode):

Parent Ion:

183

Key Transition (Ether):

183

151 (Loss of

, specific to side-chain methoxy).

Key Transition (MHPG):

183

165 (Loss of

).
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Biological & Research Implications
Sample Preparation "Red Flag"
The detection of 4-(2-Hydroxy-1-methoxyethyl)benzene-1,2-diol in biological samples

(plasma, urine, brain tissue) is almost exclusively an indicator of improper sample handling.

Cause: Use of methanol for protein precipitation or solid-phase extraction (SPE) elution

under acidic conditions.

Solution: Replace methanol with Acetonitrile for protein precipitation. If methanol is required

for SPE, ensure the eluate is neutralized immediately or evaporated to dryness without heat.

Metabolic Pathway (Theoretical)
While primarily an artifact, benzylic methylation can theoretically occur via minor metabolic

pathways involving specific methyltransferases, though this is rare compared to COMT-

mediated ring methylation.

COMT Action: Catechol-O-Methyltransferase (COMT) targets the meta-hydroxyl of the ring,

producing MHPG, not the side-chain ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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